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Compound of Interest

Compound Name: 4-(Pyrrolidin-1-yl)pyridin-2-amine

Cat. No.: B112945 Get Quote

A Technical Guide to 4-(Pyrrolidin-1-yl)pyridin-2-
amine
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential applications of 4-(Pyrrolidin-1-yl)pyridin-2-amine, a heterocyclic amine of

interest in medicinal chemistry and organic synthesis. This document is intended for

researchers, scientists, and professionals in the field of drug development and chemical

research.

Chemical Identity and Structure
The compound of interest is formally identified by its IUPAC name, 4-(Pyrrolidin-1-yl)pyridin-
2-amine. It is also known by alternative names such as 2-Amino-4-(pyrrolidin-1-yl)pyridine and

1-(2-Aminopyridin-4-yl)pyrrolidine[1].

The molecular structure consists of a pyridine ring substituted with an amino group at the 2-

position and a pyrrolidine ring linked via its nitrogen atom to the 4-position of the pyridine ring.

Molecular Formula: C₉H₁₃N₃[1]

Molecular Weight: 163.22 g/mol [1]

Chemical Structure:
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Caption: 2D structure of 4-(Pyrrolidin-1-yl)pyridin-2-amine.

Physicochemical Properties
A summary of the available and predicted physicochemical data for 4-(Pyrrolidin-1-yl)pyridin-
2-amine is presented in the table below. It is important to note that experimental data for this

specific compound is limited, and some values are based on closely related structures.

Property Value Source

Molecular Formula C₉H₁₃N₃ [1]

Molecular Weight 163.22 g/mol [1]

Boiling Point 353.0 ± 27.0 °C [2]

CAS Number 722550-01-8 [1]

Synthesis and Experimental Protocols
4-(Pyrrolidin-1-yl)pyridin-2-amine is primarily utilized as an intermediate in organic

synthesis[2]. While a specific, detailed experimental protocol for its synthesis is not readily

available in the reviewed literature, a plausible synthetic route can be proposed based on

general methods for the synthesis of substituted pyridines.

A common approach involves the nucleophilic aromatic substitution of a suitable 4-halopyridin-

2-amine with pyrrolidine.

Proposed Synthetic Protocol:

Starting Materials: 4-Chloro-pyridin-2-amine, pyrrolidine, a suitable base (e.g., K₂CO₃ or

Et₃N), and a high-boiling point solvent (e.g., DMF or NMP).

Reaction Setup: A solution of 4-chloro-pyridin-2-amine (1 equivalent) and pyrrolidine (1.1-1.5

equivalents) in the chosen solvent is prepared in a round-bottom flask equipped with a reflux

condenser and a magnetic stirrer.
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Reaction Conditions: The base (2-3 equivalents) is added to the mixture, and the reaction is

heated to a temperature between 100-150 °C. The progress of the reaction is monitored by

thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

Work-up and Purification: Upon completion, the reaction mixture is cooled to room

temperature and the solvent is removed under reduced pressure. The residue is then

partitioned between water and an organic solvent (e.g., ethyl acetate or dichloromethane).

The organic layer is washed with brine, dried over anhydrous sodium sulfate, and

concentrated. The crude product is purified by column chromatography on silica gel to afford

the desired 4-(Pyrrolidin-1-yl)pyridin-2-amine.

Starting Materials

Reaction Purification Final Product

4-Halopyridin-2-amine

Nucleophilic
Aromatic Substitution

Pyrrolidine

Work-up Column Chromatography 4-(Pyrrolidin-1-yl)pyridin-2-amine

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 4-(Pyrrolidin-1-yl)pyridin-2-amine.

Potential Applications and Biological Relevance
The pyrrolidine moiety is a common scaffold in many biologically active compounds and

approved drugs. Its presence can influence the physicochemical properties of a molecule, such

as solubility and basicity, and can provide a key interaction point with biological targets.

While there is no specific biological activity reported for 4-(Pyrrolidin-1-yl)pyridin-2-amine
itself, its structural motifs are present in molecules with a wide range of therapeutic

applications. The 2-aminopyridine core is a well-known pharmacophore found in various kinase

inhibitors and other targeted therapies. The pyrrolidine ring can confer improved
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pharmacokinetic properties and can be involved in crucial binding interactions within protein

active sites.

Therefore, 4-(Pyrrolidin-1-yl)pyridin-2-amine serves as a valuable building block for the

synthesis of novel compounds for drug discovery programs, particularly in the areas of

oncology, inflammation, and infectious diseases. Further research is warranted to explore the

biological activity of this compound and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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